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Compound of Interest

Compound Name: Seletalisib

Cat. No.: B610767

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and storage conditions for Seletalisib
for research purposes.

Frequently Asked Questions (FAQS)

Q1: How should | store Seletalisib upon receipt?

A: Seletalisib is shipped at room temperature and has shown stability under these conditions
for the duration of shipping.[1] Upon receipt, it is crucial to store the compound under the
recommended conditions to ensure its long-term stability.

Q2: What are the recommended storage conditions for solid Seletalisib?

A: For long-term storage, Seletalisib powder should be stored at -20°C for up to 3 years or at
4°C for up to 2 years.[2]

Q3: How should | prepare and store Seletalisib stock solutions?

A: It is recommended to prepare a concentrated stock solution in a suitable solvent like DMSO.
[2][3] For storage, it is advised to aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.[3] Store these aliquots at -80°C for up to 2 years or at
-20°C for up to 1 year.[2] Some sources suggest a shorter storage period of 6 months at -80°C
and 1 month at -20°C for stock solutions.[3]
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Q4: What is the best solvent to dissolve Seletalisib?

A: Seletalisib is soluble in DMSO at a concentration of at least 83.3 mg/mL (172.52 mM).[2][3]
It is important to use high-quality, anhydrous DMSO, as the presence of water can affect the
solubility and stability of the compound.[2]

Q5: My Seletalisib solution appears to have precipitated. What should | do?

A: If you observe precipitation, you can gently warm the solution to 37°C and use an ultrasonic
bath to aid in redissolution.[3] To prevent precipitation, ensure you are using a sufficiently high
concentration of DMSO and consider preparing fresh dilutions for your experiments.

Q6: How should | prepare Seletalisib for in vivo experiments?

A: For in vivo studies, it is recommended to prepare the working solution fresh on the day of
use.[2] One suggested formulation involves diluting a DMSO stock solution into a vehicle
consisting of PEG300, Tween-80, and sterile water.[1] Another option is to dilute the DMSO
stock in corn oil.[1] The final formulation will depend on the specific requirements of your
animal model and experimental design.
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Issue

Possible Cause

Recommended Solution

Inconsistent or unexpected

experimental results

Compound degradation due to

improper storage.

Ensure Seletalisib powder and
stock solutions are stored at
the correct temperatures and
protected from light. Aliquot
stock solutions to minimize

freeze-thaw cycles.

Inaccurate concentration of the

working solution.

Verify the initial concentration
of your stock solution. Use
calibrated pipettes for dilutions.
Prepare fresh working

solutions for each experiment.

Precipitation of Seletalisib in

agueous media

Low solubility in aqueous

buffers.

Increase the percentage of
DMSO in the final working
solution if your experimental
system allows. Prepare
dilutions immediately before
use. Consider using a
surfactant or co-solvent in your
buffer, ensuring it is compatible

with your assay.

Difficulty dissolving Seletalisib

powder

Poor quality or hydrated

solvent.

Use fresh, high-purity,
anhydrous DMSO.[2] Gentle
warming to 37°C and

sonication can aid dissolution.

[3]

Data Summary

Storage Conditions
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Form Temperature Duration Source
Solid Powder -20°C 3years [2]
4°C 2 years [2]
Stock Solution in
-80°C 2 years [2]
Solvent
-20°C 1 year [2]
Solubility
Solvent Concentration Source
DMSO > 83.3 mg/mL (172.52 mM) [2]I3]

Experimental Protocols

Preparation of a 10 mM Seletalisib Stock Solution in DMSO
o Materials:
o Seletalisib powder (M.Wt: 482.85 g/mol )
o Anhydrous DMSO
o Sterile microcentrifuge tubes
» Procedure:
1. Allow the Seletalisib vial to equilibrate to room temperature before opening.

2. Weigh the desired amount of Seletalisib powder. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 4.8285 mg of Seletalisib.

3. Add the appropriate volume of anhydrous DMSO to the powder.

4. Vortex the solution until the Seletalisib is completely dissolved. Gentle warming to 37°C
or sonication can be used to facilitate dissolution if needed.[3]
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5. Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

6. Store the aliquots at -20°C or -80°C.[2]
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Caption: A typical workflow for handling Seletalisib in a research setting.
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Caption: Simplified PI3Kd signaling pathway and the inhibitory action of Seletalisib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Seletalisib Technical Support Center: Stability, Storage,
and Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610767#seletalisib-stability-and-storage-conditions-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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